Cas no 1357923-83-1 (tert-butyl 3-(2-hydroxypropan-2-yl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate)

• Product Name: tert-butyl 3-(2-hydroxypropan-2-yl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate
• CAS No: 1357923-83-1
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• MDL: MFCD26400537
• CID: 2127669
• PubChem ID: 66728913
• Update Time: 2025-05-19

tert-butyl 3-(2-hydroxypropan-2-yl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-hydroxypropan-2-yl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
• QLDMEVSSPMORFH-UHFFFAOYSA-N
• tert-butyl 3-(2-hydroxypropan-2-yl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate

• MDL： MFCD26400537
• Inchi： 1S/C13H22N4O3/c1-12(2,3)20-11(18)16-6-7-17-9(8-16)14-15-10(17)13(4,5)19/h19H,6-8H2,1-5H3
• InChI Key： QLDMEVSSPMORFH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2=NN=C(C(C)(C)O)N2CC1)=O

Computed Properties

• Exact Mass: 282.169
• Monoisotopic Mass: 282.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5

Additional information on tert-butyl 3-(2-hydroxypropan-2-yl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate

Introduction to tert-butyl 3-(2-hydroxypropan-2-yl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate (CAS No. 1357923-83-1)

The compound tert-butyl 3-(2-hydroxypropan-2-yl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate, identified by its CAS number 1357923-83-1, represents a fascinating molecule with significant potential in the field of pharmaceutical and biochemical research. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and biological activities. The presence of multiple nitrogen-containing rings, including a triazole and an apyrazine moiety, makes this compound a promising candidate for further exploration in drug discovery and medicinal chemistry.

One of the most striking aspects of this molecule is its structural complexity. The tert-butyl group at the 3-position introduces a bulky substituent that can influence the compound's solubility, metabolic stability, and interactions with biological targets. Meanwhile, the (2-hydroxypropan-2-yl) side chain adds another layer of functionality, potentially enabling hydrogen bonding or other specific interactions with biological receptors. The carboxylate group at the 7-position further enhances the compound's versatility by allowing for salt formation and participation in various chemical reactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. Studies suggest that the triazoloapyrazine core of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. For instance, preliminary computational studies have indicated that derivatives of this scaffold could interact with cyclooxygenase (COX) enzymes or lipoxygenase (LOX) pathways, which are crucial in mediating inflammatory responses.

The hydroxypropan-2-yl moiety is particularly noteworthy as it introduces a polar hydroxyl group that can modulate the compound's pharmacokinetic properties. This group may enhance water solubility while also providing a site for further derivatization to fine-tune biological activity. In drug development pipelines, such functional groups are often strategically incorporated to improve pharmacological profiles.

In the context of current research trends, there is growing interest in developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. The structural framework of tert-butyl 3-(2-hydroxypropan-2-yl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate bears a resemblance to known inhibitors of kinases and phosphatases involved in cellular signaling. Specifically, the triazole ring has been identified as a key pharmacophore in several kinase inhibitors approved for clinical use. This suggests that derivatives of this compound could be developed into novel therapeutic agents targeting aberrant signaling pathways in diseases such as cancer and neurodegeneration.

The synthesis of this compound presents an intriguing challenge due to its complex heterocyclic system. Traditional synthetic approaches often involve multi-step sequences involving cyclization reactions and functional group transformations. Recent publications have explored novel catalytic methods that streamline these processes while maintaining high yields and purity. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the triazole and apyrazine rings efficiently. Such advances not only facilitate access to this compound but also open avenues for exploring related analogs with tailored biological properties.

Evaluation of potential toxicity is a critical step in any drug development program. Preliminary toxicological assessments using cell-based assays have provided insights into the safety profile of this compound. While no definitive conclusions can be drawn without comprehensive studies, these initial findings suggest that it may exhibit moderate toxicity at high concentrations but remains relatively benign at lower doses relevant for therapeutic applications.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug discovery due to their diverse biological activities and structural diversity. The scaffold presented by tert-butyl 3-(2-hydroxypropan-2-yl)-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate aligns well with this trend. Researchers are actively exploring modifications to its core structure to enhance potency against specific targets while minimizing off-target effects. For instance, replacing or modifying the tert-butyl group with smaller alkyl or aryl groups could alter solubility and metabolic stability without significantly impacting biological activity.

Another area of interest is the potential application of this compound in combination therapies. By pairing it with other agents that target different aspects of a disease pathway—such as an anti-inflammatory drug with an immunomodulatory agent—researchers aim to achieve synergistic effects that could lead to more effective treatments. The unique chemical properties of tert-butyl 3-(2-hydroxypropan-2-yl)-5H,6H,7H,8H-1